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Cat. No.: B15486392 Get Quote

An In-depth Technical Guide to the Applications of Nd-Ni Based Materials

This technical guide provides a comprehensive overview of the applications of Neodymium-

Nickel (Nd-Ni) based materials, targeting researchers, scientists, and professionals in drug

development. The content covers key applications in hydrogen storage, catalysis, and

electrochemistry, with a focus on quantitative data, detailed experimental protocols, and

visualizations of relevant processes.

Overview of Applications
Nd-Ni based materials, a class of intermetallic compounds, exhibit a range of functional

properties stemming from the combination of the rare-earth element Neodymium and the

transition metal Nickel. These properties make them suitable for several high-technology

applications. The primary areas of application include:

Hydrogen Storage: Certain Nd-Ni alloys, particularly those with AB5-type crystal structures,

are effective materials for the reversible storage of hydrogen. This makes them relevant for

applications such as negative electrodes in Nickel-Metal Hydride (Ni-MH) batteries. The

addition of Nd to these alloys can influence their hydrogen absorption/desorption kinetics

and storage capacity.

Catalysis: Nickel-based materials are well-known catalysts for various chemical reactions,

including hydrogenation and reforming processes. The incorporation of Neodymium can

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b15486392?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15486392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


modify the catalytic activity and stability of these materials. Nd-Ni-O based perovskites, for

instance, are explored for their catalytic properties.

Electrochemical Applications: The electrochemical properties of Nd-Ni alloys lend

themselves to applications in energy storage and sensing. This includes their use as

electrode materials in supercapacitors and batteries, where their surface chemistry and

structure play a crucial role.

Magnetic Materials: While Neodymium is a key component in high-strength permanent

magnets (Nd-Fe-B), its combination with nickel also results in materials with interesting

magnetic properties, although this is a less explored area compared to Nd-Fe-B magnets.

Quantitative Data Presentation
The following tables summarize the quantitative data found for various Nd-Ni based and related

materials across different applications.

Hydrogen Storage Properties
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Alloy
Composition

Crystal
Structure

Max. Hydrogen
Storage
Capacity (wt%)

Absorption/De
sorption
Conditions

Reference

LaNi₅
CaCu₅ (AB₅

type)
~1.4

Room

temperature, < 1

MPa H₂ pressure

[1][2]

MmNi₄.₂₂Co₀.₄₈M

n₀.₁₅Al₀.₁₅

CaCu₅ (AB₅

type)
~1.55 (5.78 H/M) 293 K [3][4]

La₀.₆Y₀.₀₅Mg₁.₃₂

Ca₁.₀₃Ni₉
AB₃ type 1.784

Room

temperature, 10

MPa H₂

[5]

La₀.₅₅Ce₀.₄₅Y₂Ni

₁₀.₉₅Mn₀.₄₅
A₂B₇ type 1.61

Room

temperature,

0.23 MPa

plateau pressure

[5]

(Mg₂₄Ni₁₀Cu₂)₉₅

Nd₅

Nanocrystalline/

Amorphous
Not specified Not specified [6]

Nd₅Mg₄₁Ni

Nd₅Mg₄₁,

NdMg₁₂, NdMg₃,

Mg₂Ni phases

4.464 (in 66s) 553 K [7]

Note: "Mm" denotes Mischmetal, a mixture of rare-earth elements.

Electrochemical Performance
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Material Application
Key
Performanc
e Metric

Value Electrolyte Reference

La₀.₇₈Ce₀.₂₂N

i₄.₄₀Co₀.₆₀Mn

₀.₂

Ni-MH

Battery

Anode

Discharge

Capacity at

-40°C

243.6 mAh/g Not specified [8]

(La, Ce)(Ni,

Co, Mn, Al)₅

(Low-Co)

Ni-MH

Battery

Anode

Max.

Discharge

Capacity

323.3 mAh/g Not specified [8]

(La, Ce)(Ni,

Mn, Al)₅ (Co-

free)

Ni-MH

Battery

Anode

Max.

Discharge

Capacity

317.4 mAh/g Not specified [8]

Ni-based

materials

Supercapacit

or

Specific

Capacitance

Varies widely

(e.g., up to

~1000 F/g)

Aqueous

(e.g., KOH)
[9]

Ni-Bio-MOF
Electrochemi

cal Sensor

Limit of

Detection

(LOD)

Not specified Not specified [10]

Magnetic Properties
Quantitative data for the magnetic properties of specific Nd-Ni intermetallic compounds were

not readily available in the search results. The focus of research on Neodymium-containing

magnetic materials is heavily concentrated on Nd-Fe-B alloys.

Mechanical Properties
Specific quantitative data for the Vickers hardness and elastic modulus of a range of Nd-Ni

intermetallic compounds were not found in a consolidated table format in the search results.

The determination of these properties generally follows standardized indentation methods.

Experimental Protocols
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This section provides detailed methodologies for key experiments related to the synthesis and

characterization of Nd-Ni based materials.

Synthesis of Nd-Ni Intermetallic Compounds by Arc
Melting
Objective: To synthesize polycrystalline Nd-Ni intermetallic compounds from high-purity

elemental constituents.

Materials and Equipment:

High-purity Neodymium (Nd) and Nickel (Ni) metals (e.g., >99.9% purity)

Arc melting furnace with a water-cooled copper hearth and a non-consumable tungsten

electrode

High-purity Argon (Ar) gas supply

Vacuum pump

Digital balance

Procedure:

Preparation of Precursors: Weigh the elemental Nd and Ni in the desired stoichiometric ratio

to obtain the target intermetallic compound (e.g., for NdNi₅, a 1:5 molar ratio of Nd to Ni).

Furnace Setup: Place the weighed elements together on the copper hearth of the arc melting

furnace.

Purging the Chamber: Seal the furnace chamber and evacuate it to a high vacuum (e.g., <

10⁻³ mbar) to remove atmospheric contaminants.

Inert Atmosphere: Backfill the chamber with high-purity Argon gas to a pressure of about 1-

1.5 bar.[11]

Melting: Initiate an electric arc between the tungsten electrode and the metal precursors. The

high temperature of the arc will melt the elements. Keep the arc on for several seconds to
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ensure complete melting and mixing.[3]

Homogenization: Turn off the arc to allow the molten alloy to solidify into a "button". To

ensure homogeneity, turn the button over and re-melt it several times (typically 3-5 times).

Weigh the sample after each melting to check for any significant weight loss.[11]

Cooling: After the final melting, allow the sample to cool down to room temperature under the

inert argon atmosphere.

Sample Retrieval: Once cooled, the furnace can be vented and the synthesized intermetallic

button can be retrieved.

Synthesis of NdNiO₃ Perovskite Nanoparticles by
Coprecipitation
Objective: To synthesize NdNiO₃ perovskite nanoparticles.[1]

Materials and Equipment:

Neodymium(III) nitrate hexahydrate (Nd(NO₃)₃·6H₂O)

Nickel(II) nitrate hexahydrate (Ni(NO₃)₃·6H₂O)

Sodium hydroxide (NaOH)

Polyethylene glycol (PEG) as a surfactant

Distilled water

Beakers, magnetic stirrer, pH meter

Centrifuge

Furnace for calcination

Procedure:
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Precursor Solution: Prepare aqueous solutions of Nd(NO₃)₃·6H₂O and Ni(NO₃)₃·6H₂O in a

1:1 molar ratio in distilled water.

Surfactant Addition: Add PEG to the precursor solution and stir to ensure it is well-dissolved.

The PEG helps to control the particle size.[12]

Precipitation: While stirring vigorously, slowly add a solution of NaOH as a precipitating agent

until the pH of the mixture reaches a desired level to ensure the complete precipitation of

metal hydroxides.

Aging and Washing: Age the resulting precipitate for a period to allow for particle growth and

stabilization. Subsequently, wash the precipitate multiple times with distilled water to remove

excess ions. Centrifugation can be used to separate the precipitate from the supernatant.

Drying: Dry the washed precipitate in an oven at a low temperature (e.g., 100°C) to remove

the water. This step starts the conversion of hydroxides to oxides.[1]

Grinding: Grind the dried powder to ensure homogeneity.

Calcination: Calcine the ground powder in a furnace at a high temperature (e.g., 900°C) for

several hours (e.g., 4 hours). This high-temperature treatment facilitates the formation of the

NdNiO₃ perovskite phase.[1][12]

Characterization: The final product can be characterized using techniques like X-ray

Diffraction (XRD) to confirm the perovskite phase.

Measurement of Hydrogen Storage Properties using a
Sieverts Apparatus
Objective: To measure the pressure-composition-temperature (PCT) isotherms of a Nd-Ni

based alloy to determine its hydrogen storage capacity and thermodynamic properties.

Materials and Equipment:

Synthesized and activated Nd-Ni alloy powder

Sieverts apparatus (volumetric setup)[13]
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High-purity hydrogen gas

Vacuum pump

Temperature-controlled sample holder

Procedure:

Sample Preparation and Loading: Accurately weigh a known amount of the activated alloy

powder and load it into the sample holder of the Sieverts apparatus.

Degassing: Attach the sample holder to the apparatus and evacuate the system to a high

vacuum to remove any adsorbed gases from the sample surface. This may involve heating

the sample under vacuum.

Temperature Stabilization: Bring the sample to the desired measurement temperature and

allow it to stabilize.

Hydrogen Dosing: Isolate the sample holder from a calibrated reference volume. Pressurize

the reference volume with a known amount of hydrogen gas.

Equilibration: Open the valve between the reference volume and the sample holder, allowing

hydrogen to be absorbed by the sample. Monitor the pressure until it stabilizes, indicating

that equilibrium has been reached.

Data Recording: Record the final equilibrium pressure and temperature. The amount of

hydrogen absorbed by the sample is calculated from the pressure drop in the system, taking

into account the calibrated volumes and the equation of state for hydrogen.

Iterative Process: Repeat steps 4-6 by incrementally adding more hydrogen to the system to

obtain a series of data points for the absorption isotherm.

Desorption Isotherm: To measure the desorption isotherm, the process is reversed by

incrementally removing known amounts of hydrogen from the sample holder and recording

the equilibrium pressures.
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Van't Hoff Plot: By measuring the PCT isotherms at several different temperatures, the

enthalpy (ΔH) and entropy (ΔS) of hydride formation can be determined from a Van't Hoff

plot (ln(P) vs. 1/T).[14]

Visualizations
This section provides diagrams for key processes and workflows related to Nd-Ni based

materials, created using the Graphviz DOT language.
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Caption: A general workflow for the synthesis and characterization of functional materials.

Hydrogen Absorption Mechanism in AB₅-Type Alloys
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Caption: Mechanism of hydrogen absorption in AB₅-type intermetallic alloys.[15]

CO₂ Methanation Pathway on a Ni/CeO₂ Catalyst
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Caption: Simplified reaction pathway for CO₂ methanation on a Ni/CeO₂ catalyst.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.mdpi.com/1420-3049/28/3/1256
https://www.mdpi.com/1420-3049/28/3/1256
https://eprints.nottingham.ac.uk/73082/1/PhD_Thesis_James_Wakerley_final.pdf
https://www.researchgate.net/publication/265601401_Synthesis_characterization_and_hydrogen_storage_properties_of_MmNiCoMnAl5_alloy
https://www.researchgate.net/figure/alues-of-exchange-current-density-for-a-number-of-hydrogen-storage-alloys_tbl2_271923410
https://www.researchgate.net/figure/Proposed-reaction-mechanism-on-Ni-CeO2-x-catalyst-a-CO2-adsorption-at-180C-b-CO2_fig10_384214260
https://www.researchgate.net/figure/CO-2-methanation-reaction-route-on-A-Ni-Ce-05-Zr-05-O-2-and-B-Ni-g-Al-2-O-3_fig5_358774054
https://www.scribd.com/document/765326596/Effect-of-Ni-content-on-hydrogen-storage-properties-2024-Journal-of-Energy
https://graphviz.org/doc/info/lang.html
https://ebrary.net/182717/engineering/nickel_based_electrocatalysts
https://www.researchgate.net/publication/356741738_Nickel-Based_Materials_for_Advanced_Rechargeable_Batteries
https://www.tdx.cat/bitstream/handle/10803/1789/3.CHAPTER_3.pdf
https://www.mdpi.com/1420-3049/29/21/5014
https://www1.eere.energy.gov/hydrogenandfuelcells/pdfs/bestpractices_h2_storage_materials.pdf
https://www.frontiersin.org/journals/energy-research/articles/10.3389/fenrg.2021.719375/full
https://www.frontiersin.org/journals/energy-research/articles/10.3389/fenrg.2021.719375/full
https://www.mdpi.com/2075-4701/10/5/562
https://www.mdpi.com/2075-4701/10/5/562
https://www.benchchem.com/product/b15486392#overview-of-applications-for-nd-ni-based-materials
https://www.benchchem.com/product/b15486392#overview-of-applications-for-nd-ni-based-materials
https://www.benchchem.com/product/b15486392#overview-of-applications-for-nd-ni-based-materials
https://www.benchchem.com/product/b15486392#overview-of-applications-for-nd-ni-based-materials
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15486392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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